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Compound of Interest

Compound Name: Isatoic Anhydride

Cat. No.: B133585

An In-depth Technical Guide to Isatoic
Anhydride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of isatoic anhydride, a versatile chemical
intermediate. It covers its chemical structure, IUPAC nomenclature, physicochemical
properties, and detailed experimental protocols for its synthesis and key reactions.

Chemical Structure and IUPAC Name

Isatoic anhydride is a bicyclic organic compound.[1] Its structure consists of a benzene ring
fused to a 1,3-oxazinane-2,4-dione ring.

The International Union of Pure and Applied Chemistry (IUPAC) name for isatoic anhydride is
2H-3,1-Benzoxazine-2,4(1H)-dione.[2][3][4]

Figure 1: Chemical Structure of Isatoic Anhydride

Physicochemical Properties

A summary of the key quantitative data for isatoic anhydride is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b133585?utm_src=pdf-interest
https://www.benchchem.com/product/b133585?utm_src=pdf-body
https://www.benchchem.com/product/b133585?utm_src=pdf-body
https://www.himedialabs.com/us/grm2267-isatoic-anhydride.html
https://www.benchchem.com/product/b133585?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/8359
https://en.wikipedia.org/wiki/Isatoic_anhydride
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H5NO3/c10-7-5-3-1-2-4-6(5)9-8(11)12-7/h1-4H,(H,9,11)
https://www.benchchem.com/product/b133585?utm_src=pdf-body
https://www.benchchem.com/product/b133585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula CsHsNOs [1][5]

Molar Mass 163.13 g/mol [31[5][6]
Appearance White solid [3]

Melting Point 233 °C (decomposes) [51[6]

243 °C [3]

Boiling Point ~300 °C [6]

Density 1.52 g/cm3 [61[7]

Flash Point 308 °C [5][6]

Vapor Density 5.6 (vs air) [5]

Experimental Protocols

Detailed methodologies for the synthesis of isatoic anhydride are provided below.

This is a well-established method for preparing isatoic anhydride.[S]

Materials:

e Anthranilic acid (1 mole, 137 g)

o Concentrated hydrochloric acid (126 ml)

e Phosgene gas

e Water

Equipment:

o 2-L three-necked flask

e Mechanically driven stirrer
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e Gas inlet tube

e Gas outlet tube connected to an ammonia scrubber
e Bichner funnel

Procedure:

» Dissolve anthranilic acid in a mixture of water and concentrated hydrochloric acid with gentle
warming.

« Filter the solution into the three-necked flask equipped with a stirrer.

» With rapid stirring, pass phosgene gas into the solution. The temperature should be
maintained below 50°C by controlling the phosgene flow rate.

» Continue the phosgene addition for 2-4 hours until the rate of absorption significantly
decreases.

¢ Disconnect the flask and remove residual phosgene by passing a current of air through the
mixture.

o Collect the precipitated isatoic anhydride on a Biichner funnel and wash it with cold water.

e The mother liquor can be returned to the reaction flask for subsequent crops of the product
by resuming the passage of phosgene.[S]

Synthesis of Isatoic Anhydride from Anthranilic Acid

Dissolve Anthranilic Acid ~ | React with Phosgene Gas .| Precipitation of | Filter and Wash e
in HCI Solution o (<50°C) ™| 1satoic Anhydride "1 with Cold Water Y

Click to download full resolution via product page

Figure 2: Workflow for Synthesis from Anthranilic Acid

An alternative synthesis route starts from phthalic anhydride.[9][10]
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Materials:

¢ Phthalic anhydride

e Urea

e Sodium hydroxide solution (liquid alkali)
e Sodium hypochlorite solution

e Hydrochloric acid

Procedure:

o Heat phthalic anhydride until it melts, then mix with urea. Allow the reaction to complete and
then cool the mixture.

e Mix the cooled reaction product with a sodium hydroxide solution and then cool to between
-5°C and 0°C for the first reaction.

e Add sodium hypochlorite solution for the second reaction.

 Finally, add hydrochloric acid to induce the third reaction, which yields isatoic anhydride.
[10]

Synthesis of Isatoic Anhydride from Phthalic Anhydride
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Figure 3: Workflow for Synthesis from Phthalic Anhydride

Key Reactions of Isatoic Anhydride
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Isatoic anhydride is a valuable precursor in organic synthesis, particularly for heterocyclic
compounds. Its ring is readily opened by nucleophiles.

e Hydrolysis: Reacts with water to produce anthranilic acid and carbon dioxide.[3]
» Alcoholysis: Reaction with alcohols yields esters of anthranilic acid and carbon dioxide.[3]
o Aminolysis: Amines open the ring to form anthranilamides.[3]

o Reaction with Phenylhydrazine: A mixture of isatoic anhydride and phenylhydrazine in
ethanol, when heated under reflux, produces N-amino-N'-phenylbenzohydrazide.[11]

Key Reactions of Isatoic Anhydride
Isatoic Anhydride
Y Y Y Y
Water Alcohol Amine Phenvihvdrazine
(Hydrolysis) (Alcoholysis) (Aminolysis) yiny
Y Y Y \
Anthranilic Acid + CO2 Anthranilate Ester + CO2 Anthranilamide Phenylbenzohydrazide

Click to download full resolution via product page

Figure 4: Overview of Key Reactions

Applications

Isatoic anhydride is a crucial intermediate in the synthesis of a wide range of products,
including:

e Pharmaceuticals, such as methaqualone and other 4-quinazolinone-based drugs.[3]
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Agrochemicals, including herbicides and pesticides.[6]
Dyes, pigments, and luminophores.[6]
Flavors and fragrances.[6]

Polymers, where it can be used as a blowing agent due to its release of carbon dioxide upon
decomposition.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b133585#isatoic-anhydride-chemical-structure-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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